![molecular formula C9H7NO3 B011885 6-Isocyanato-2,3-dihydro-1,4-benzodioxine CAS No. 100275-94-3](/img/structure/B11885.png)
6-Isocyanato-2,3-dihydro-1,4-benzodioxine
Overview
Description
6-Isocyanato-2,3-dihydro-1,4-benzodioxine (6-ICD) is a potentially useful chemical compound that has been studied for a variety of applications in scientific research. 6-ICD is a derivative of the benzodioxine family of compounds and is composed of a benzene ring with two oxygen atoms attached to it. 6-ICD has been shown to have a variety of biochemical and physiological effects, as well as a wide range of applications in scientific research.
Scientific Research Applications
Overview
Medicinal Chemistry Applications
In medicinal chemistry, compounds related to 6-Isocyanato-2,3-dihydro-1,4-benzodioxine, such as benzodiazepines and benzothiazepines, have been extensively studied for their therapeutic potential. Benzodiazepines, for instance, exhibit a wide range of biological activities, including anticonvulsant, anti-anxiety, sedation, and hypnotic properties (Teli et al., 2023). Similarly, benzothiazepines are known for their vasodilatory, tranquilizing, antidepressant, and antihypertensive effects, highlighting the pharmacological diversity of these heterocyclic compounds (Dighe et al., 2015).
Polymer Science Applications
In polymer science, isocyanate functionalities, similar to those in this compound, are critical for producing polyurethanes, a class of polymers widely used for their durability and versatility (Nakashima et al., 2002). Isocyanates react with polyols to form polyurethanes used in foams, coatings, adhesives, and sealants, showcasing the compound's significance in material science and engineering.
Environmental Science Applications
In environmental science, the study of advanced oxidation processes (AOPs) for the degradation of recalcitrant compounds in water showcases the relevance of chemical reactivity similar to that of this compound. These processes lead to the breakdown of persistent pollutants into less harmful substances, highlighting the environmental importance of understanding and utilizing such reactive compounds (Qutob et al., 2022).
Mechanism of Action
Target of Action
It is known that chiral motifs of 2,3-dihydro-1,4 benzodioxane, which this compound is a part of, are extensively utilized in diverse medicinal substances and bioactive natural compounds . These compounds exhibit significant biological activities and have been used in therapeutic agents like prosympal, dibozane, piperoxan, and doxazosin .
Mode of Action
It is known that the absolute configuration of the c2 stereo centroid of benzodioxane greatly influences its biological activity . Several 1,4-benzodioxanes have displayed intriguing characteristics as α- or β-blocking agents, exhibiting antihypertensive properties .
Biochemical Pathways
Some compounds containing the 2,3-dihydro-1,4 benzodioxane motif have shown affinities towards serotonin receptors involved in schizophrenia, headaches, and nervous breakdowns .
Result of Action
Compounds with the 2,3-dihydro-1,4 benzodioxane motif have been associated with significant biological activities, including antihypertensive properties and affinities towards serotonin receptors .
Properties
IUPAC Name |
6-isocyanato-2,3-dihydro-1,4-benzodioxine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c11-6-10-7-1-2-8-9(5-7)13-4-3-12-8/h1-2,5H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGVYMEFCSKVNQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20379866 | |
Record name | 6-Isocyanato-2,3-dihydro-1,4-benzodioxine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20379866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
100275-94-3 | |
Record name | 6-Isocyanato-2,3-dihydro-1,4-benzodioxine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20379866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Isocyanato-1,4-benzodioxan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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